Cas no 1374574-02-3 (1H-2-Benzopyran-6-acetaldehyde, 1-oxo-)

• Product Name: 1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
• CAS No: 1374574-02-3
• MF: C₁₁H₈O₃
• MW: 188.179423332214
• CID: 2191923
• PubChem ID: 77230658
• Update Time: 2024-03-01

1H-2-Benzopyran-6-acetaldehyde, 1-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-(1-Oxo-1h-isochromen-6-yl)acetaldehyde
• 1H-2-Benzopyran-6-acetaldehyde, 1-oxo-
• LDPDNQYIXCYPGH-UHFFFAOYSA-N
• (1-oxo-1H-isochromen-6-yl)acetaldehyde
• (1-oxo-1H-isochromen-6-yl) acetaldehyde

• Inchi： 1S/C11H8O3/c12-5-3-8-1-2-10-9(7-8)4-6-14-11(10)13/h1-2,4-7H,3H2
• InChI Key： LDPDNQYIXCYPGH-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(CC=O)C=CC=2C1=O

Computed Properties

• Exact Mass: 188.047344113g/mol
• Monoisotopic Mass: 188.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives Isocoumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isocoumarins and derivatives